Potassium;3-(3,4-dichlorophenyl)-1-thia-3-aza-4-azanidacyclopentane-2,5-dithione

• IUPAC Name: potassium;3-(3,4-dichlorophenyl)-1-thia-3-aza-4-azanidacyclopentane-2,5-dithione
• InChI: InChI=1S/C8H4Cl2N2S3.K/c9-5-2-1-4(3-6(5)10)12-8(14)15-7(13)11-12;/h1-3H,(H,11,13);/q;+1/p-1
• InChI Key: VHFZOENQNGQUGT-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=C(C=C1N2C(=S)SC(=S)[N-]2)Cl)Cl.[K+]
• Molecular Formula: C8H3Cl2KN2S3
• Molecular Weight: 333.3 g/mol

Description

Diclazuril was first synthesized in the 1980s and has since been used as an effective treatment for coccidiosis in poultry, rabbits, and other livestock. It works by inhibiting the development of the parasite in the host's intestinal cells, which ultimately reduces the severity of the infection. In recent years, there has been growing interest in the potential use of Diclazuril in other areas of scientific research.

Mechanism of Action

The mechanism of action of Diclazuril involves the inhibition of the development of the parasite in the host's intestinal cells. It works by interfering with the synthesis of the parasite's cell wall, which ultimately leads to the death of the parasite.
Biochemical and Physiological Effects:
Diclazuril has been shown to have a number of biochemical and physiological effects on the host organism. It has been shown to reduce the severity of coccidiosis, improve weight gain in livestock, and enhance the immune response in certain animal species.

Advantages and Limitations for Lab Experiments

Diclazuril has several advantages for use in lab experiments, including its high potency and efficacy against coccidiosis. However, it also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research on Diclazuril. These include studies on its potential use in the treatment of other parasitic infections, as well as its effects on the immune system and its potential use in the treatment of certain types of cancer. Additionally, research may focus on the development of new and improved methods for synthesizing Diclazuril, as well as the optimization of dosing and administration protocols.

Synthesis Methods

The synthesis of Diclazuril involves several steps, including the reaction of 3,4-dichlorophenylacetonitrile with thiosemicarbazide to form 3-(3,4-dichlorophenyl)-1-thia-3-aza-4-azanidacyclopentan-2-one. This intermediate compound is then reacted with potassium ethyl xanthate to produce the final product, Diclazuril.

Scientific Research Applications

Diclazuril has been used in various scientific research applications, including studies on the effects of coccidiosis on animal health, as well as the development of new drugs for the treatment of parasitic infections. It has also been studied for its potential use in the treatment of certain types of cancer, as well as its effects on the immune system.